Cas no 2171457-89-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid
• CAS No: 2171457-89-7
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 6303827
• PubChem ID: 165816363
• Update Time: 2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid
• 2171457-89-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(methylsulfanyl)propan-2-yl]carbamoyl}propanoic acid
• EN300-1486701

• Inchi： 1S/C23H26N2O5S/c1-14(13-31-2)24-22(28)20(11-21(26)27)25-23(29)30-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： XDDNJQHVLUEIIM-UHFFFAOYSA-N
• SMILES： S(C)CC(C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid (CAS No. 2171457-89-7)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid (CAS No. 2171457-89-7) has garnered significant attention. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology research. Its unique structural features, including the Fmoc protecting group and methylsulfanyl moiety, make it a versatile building block for designing complex peptide-based therapeutics.

The Fmoc group in this compound is particularly noteworthy due to its stability under basic conditions and ease of removal under mild acidic conditions, making it ideal for stepwise peptide elongation. Researchers frequently search for "Fmoc-protected amino acids" or "CAS 2171457-89-7 applications" to understand its utility in cancer research, antibody-drug conjugates (ADCs), and targeted drug delivery systems. Recent studies highlight its potential in developing peptide inhibitors for enzymes like proteases, which are crucial in COVID-19 therapeutic development and neurodegenerative disease research.

From a synthetic chemistry perspective, the methylsulfanyl (SCH3) functional group in this molecule offers unique reactivity for post-translational modifications or bioconjugation strategies. This aligns with trending searches such as "thioether linkages in drug design" and "custom peptide modifications." The compound's carboxylic acid terminus further enables carbodiimide-mediated coupling, a fundamental reaction in peptide bond formation that dominates discussions in organic chemistry forums and bioconjugation webinars.

Quality control of CAS 2171457-89-7 is another hot topic, with analytical techniques like HPLC purity testing and mass spectrometry characterization being frequently queried. The compound's chiral center also raises questions about stereochemical purity—a critical parameter when synthesizing therapeutic peptides where enantiomeric impurities could impact biological activity. This connects to broader industry concerns about "GMP-grade peptide intermediates" and "regulatory compliance in API manufacturing."

Environmental considerations are increasingly shaping compound selection, and 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methylsulfanyl)propan-2-ylcarbamoyl}propanoic acid offers advantages here too. Its Fmoc protection strategy generates less hazardous waste compared to older Boc-based methods, addressing the growing demand for "green peptide synthesis" solutions. Laboratories optimizing their sustainable chemistry workflows often investigate this compound's atom economy and solvent compatibility.

In formulation science, the compound's amphipathic nature (combining hydrophobic fluorenyl groups with hydrophilic carboxylic acid) makes it valuable for peptide solubility enhancement—a persistent challenge that generates searches like "improving peptide bioavailability." Recent patents disclose its use in nanocarrier systems, connecting to trending topics such as "lipid nanoparticle formulations" popularized by mRNA vaccine technology.

The structural complexity of CAS 2171457-89-7 also makes it a fascinating case study for computational chemistry and molecular modeling enthusiasts. Quantum mechanics calculations on its conformational flexibility or hydrogen bonding patterns provide insights for rational drug design, aligning with searches about "AI in peptide discovery" and "machine learning for molecular properties."

For suppliers and manufacturers, proper storage of this Fmoc-amino acid derivative is crucial. Frequent queries include "CAS 2171457-89-7 stability" and "lyophilization of peptide intermediates," reflecting practical concerns about maintaining compound integrity during global logistics—especially relevant in today's decentralized pharmaceutical supply chains.

Looking ahead, the compound's role in peptide macrocyclization strategies positions it at the forefront of next-generation therapeutics. With increasing interest in "constrained peptides as protein-protein interaction inhibitors," this Fmoc-protected building block will likely see expanded applications in oncology and immunology research, cementing its status as an indispensable tool in modern biopharmaceutical development.